Cas no 74667-52-0 (sodium (2Z)-3-methoxy-5-methyl-4-oxohexa-2,5-dienoate)

• Product Name: sodium (2Z)-3-methoxy-5-methyl-4-oxohexa-2,5-dienoate
• CAS No: 74667-52-0
• MF: C₈H₉NaO₄
• MW: 192.144433736801
• CID: 1769309
• PubChem ID: 23665630
• Update Time: 2025-04-21

sodium (2Z)-3-methoxy-5-methyl-4-oxohexa-2,5-dienoate Chemical and Physical Properties

Names and Identifiers

• sodium (2Z)-3-methoxy-5-methyl-4-oxohexa-2,5-dienoate
• Penicillic acid sodium salt
• 74667-52-0
• 3-Methoxy-5-methyl-4-oxo-2,5-hexadienoic acid sodium salt
• Sodium penicillate
• 2,5-HEXADIENOIC ACID, 3-METHOXY-5-METHYL-4-OXO-, SODIUM SALT

• Inchi： 1S/C8H10O4.Na/c1-5(2)8(11)6(12-3)4-7(9)10;/h4H,1H2,2-3H3,(H,9,10);/q;+1/p-1/b6-4-;
• InChI Key： IMOOUKALUNGQQP-YHSAGPEESA-M
• SMILES： [Na+].O(C)/C(=C\C(=O)[O-])/C(C(=C)C)=O

Computed Properties

• Exact Mass: 192.03985305g/mol
• Monoisotopic Mass: 192.03985305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Boiling Point: 285.7°C at 760 mmHg
• Flash Point: 113.5°C